T7 Tag Peptide

• Molecular Formula: C₄₁H₇₁N₁₃O₁₆S₃
• Molecular Weight: 1098.27
• sequence: One Letter Code: MASMTGGQQMG

Description

T7 Tag Peptide is a 11 amino acid peptide derived from the T7 major capsid protein, and serves as a tag in many expression vectors that is based on the very efficient T7 RNA polymerase expression system.

Scientific Research Applications

• Epitope Tags for Transgene Expression Analysis :

  • The T7 peptide tag has been used at the amino- and carboxyl-termini of proteins for transgene expression analysis in plant cell cultures. This research demonstrates the effectiveness of amino-terminal peptide tagging over carboxyl-terminal tagging (Alarcon, Umthun, & Register, 2001).

• Bacterial Phage Receptors and Polypeptide Display :

  • T7 tag insertion into bacterial outer membrane proteins, such as FhuA and BtuB, showed efficient display of peptides on the bacterial cell surface. This approach offers significant potential for applications involving peptide library displays on E. coli surfaces (Etz et al., 2001).

• Diversity of Phage-Displayed Peptide Libraries :

  • Research comparing T7 and M13 phage-display systems found that T7-displayed peptide libraries exhibit less sequence bias and increased diversity, making them valuable for identifying novel binding peptides for molecular targets (Krumpe et al., 2006).

• Autoantigen Discovery with Synthetic Human Peptidome :

  • The T7 peptidome phage display library (T7-Pep) covers all open reading frames in the human genome and has been used successfully to identify autoantibodies in the spinal fluid of individuals with paraneoplastic neurological syndromes (Larman et al., 2011).

• In Utero Detection of T7 Phage :

  • T7 phage displaying C-X7-C peptide libraries were detected in mouse fetal tissues after systemic injection, highlighting the potential of T7 phage in designing tissue-targeted therapies for fetal tissues (Srivastava, Chauhan, & Carrier, 2004).

• Internal Epitope Tagging Using Transposon Tn7 :

  • A method for internal epitope tagging of proteins using Tn7-transposon mutagenesis was developed, demonstrating an alternative approach to tagging proteins without disrupting their function (Zordan et al., 2015).

• Nanodrug Delivery System Targeting :

  • The T7 peptide, known for targeting the transferrin receptor, has been used in constructing tumor-targeted nanodrug delivery systems. This research reveals the mechanism by which transferrin enhances the entry of T7-conjugated nanostructures into cells (Li et al., 2021).

• Differentiating Peptides with T7 Phage :

  • The channel of bacteriophage T7 DNA packaging motor was used to differentiate peptides, showing potential for protein sequencing and proteomics (Ji, Kang, Wang, & Guo, 2018).

• Nanobiomaterial with Genetically Tunable Specificity :

  • T7 phage, with its ability to display foreign peptides and proteins, has emerged as a nanobiomaterial for diverse biomedical applications, such as targeted therapy, gene vectors, and detection tools (Yue, Li, Yang, & Mao, 2021).